Cas no 651750-48-0 (L-Methionine,L-alanyl-L-lysyl-L-asparaginyl-L-alanyl-L-phenylalanyl-L-methionyl-L-leucyl-L-leucyl-)

• Product name: L-Methionine,L-alanyl-L-lysyl-L-asparaginyl-L-alanyl-L-phenylalanyl-L-methionyl-L-leucyl-L-leucyl-
• CAS No: 651750-48-0
• MF: C₄₇H₇₉N₁₁O₁₁S₂
• MW: 1038.32726883888
• CID: 1684393

L-Methionine,L-alanyl-L-lysyl-L-asparaginyl-L-alanyl-L-phenylalanyl-L-methionyl-L-leucyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine,L-alanyl-L-lysyl-L-asparaginyl-L-alanyl-L-phenylalanyl-L-methionyl-L-leucyl-L-leucyl-
• L-Methionine, L-alanyl-L-lysyl-L-asparaginyl-L-alanyl-L-phenylalanyl-L-methionyl-L-leucyl-L-leucyl- (9CI)

• Inchi： 1S/C47H79N11O11S2/c1-26(2)22-34(44(65)54-33(47(68)69)18-21-71-8)57-45(66)35(23-27(3)4)56-42(63)32(17-20-70-7)53-46(67)36(24-30-14-10-9-11-15-30)55-40(61)29(6)51-43(64)37(25-38(50)59)58-41(62)31(16-12-13-19-48)52-39(60)28(5)49/h9-11,14-15,26-29,31-37H,12-13,16-25,48-49H2,1-8H3,(H2,50,59)(H,51,64)(H,52,60)(H,53,67)(H,54,65)(H,55,61)(H,56,63)(H,57,66)(H,58,62)(H,68,69)/t28-,29-,31-,32-,33-,34-,35-,36-,37-/m0/s1
• InChI Key： YTPMDKYAQYXOLL-FUHIPYLVSA-N
• SMILES： C(O)(=O)[C@H](CCSC)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)[C@H](C)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)N

Computed Properties

• Exact Mass: 1037.54077

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 1411.9±65.0 °C(Predicted)
• PSA: 365.23
• pka: 3.25±0.10(Predicted)